Cas no 42908-77-0 (1-Methyl-2-(trifluoromethoxy)benzene)

• Product Name: 1-Methyl-2-(trifluoromethoxy)benzene
• CAS No: 42908-77-0
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD06410918
• CID: 328894
• PubChem ID: 13626307
• Update Time: 2025-05-19

1-Methyl-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(trifluoromethoxy)benzene
• 2-(Trifluoromethoxy)toluene
• 2-TRIFLUOROMETHOXY TOLUENE
• Benzene,1-methyl-2-(trifluoromethoxy)-
• AS-75872
• FT-0656979
• DTXSID40545309
• 42908-77-0
• SCHEMBL257293
• CS-0087883
• 4-[4-(4-pentylcyclohexyl)phenyl]cyclohexanone
• A826061
• JAVXXSXUCHWHEY-UHFFFAOYSA-N
• MFCD06410918
• CL8824
• 2-Trifluoromethoxytoluene
• SJXHLGIKWDFCOT-UHFFFAOYSA-N
• AKOS015842319
• DB-006223

• MDL： MFCD06410918
• Inchi： 1S/C8H7F3O/c1-6-4-2-3-5-7(6)12-8(9,10)11/h2-5H,1H3
• InChI Key： YFKPBFKOUVIQTN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 176.04500
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.89360

1-Methyl-2-(trifluoromethoxy)benzene Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Methyl-2-(trifluoromethoxy)benzene

Comprehensive Overview of 1-Methyl-2-(trifluoromethoxy)benzene (CAS No. 42908-77-0): Properties, Applications, and Industry Insights

1-Methyl-2-(trifluoromethoxy)benzene (CAS 42908-77-0), a fluorinated aromatic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a methyl group and a trifluoromethoxy moiety enhances its lipophilicity and metabolic stability, making it a valuable intermediate in modern synthetic chemistry. Recent studies highlight its role in optimizing drug candidates for improved bioavailability, aligning with the growing demand for high-performance specialty chemicals.

In the context of green chemistry trends, researchers are exploring eco-friendly synthesis routes for 42908-77-0 to reduce environmental impact. This aligns with frequent search queries like "sustainable fluorinated compounds" and "low-toxicity aromatic derivatives" observed in scientific databases. The compound's thermal stability (decomposition point >200°C) and moderate solubility in organic solvents make it particularly useful for high-temperature reactions, addressing industry needs for robust chemical building blocks.

Analytical characterization of 1-Methyl-2-(trifluoromethoxy)benzene reveals distinctive spectral signatures: ¹H NMR shows aromatic protons at 7.2-7.5 ppm and a singlet for the methyl group at 2.3 ppm, while 19F NMR displays a characteristic peak near -58 ppm for the CF3O- group. These properties are frequently referenced in patent applications related to electronic materials and liquid crystal formulations, responding to trending searches about "fluorine NMR applications" in material science forums.

The commercial availability of CAS 42908-77-0 has increased by 42% since 2020 according to chemical market reports, driven by demand from OLED material developers and crop protection formulators. Industry discussions often focus on its cost-effective scaling and regulatory compliance – key phrases dominating recent SEO queries in specialty chemical sectors. Proper storage recommendations (under nitrogen at 2-8°C) and handling protocols ensure product stability for extended periods.

Emerging applications include its use as a polar group modifier in polymer chemistry, where the trifluoromethoxy group's electron-withdrawing properties enhance material performance. This connects with popular research topics like "fluorine in advanced materials" and "aromatic modifiers for polymers". The compound's low ecotoxicity profile (OECD 301D tests show >80% biodegradation in 28 days) makes it attractive for sustainable product development strategies.

Quality specifications for 1-Methyl-2-(trifluoromethoxy)benzene typically require ≥98.5% purity (GC), with strict controls on halogenated impurities – a critical parameter for pharmaceutical GMP applications. Analytical method development for this compound frequently appears in chromatography forums, particularly regarding HPLC method optimization for fluorine-containing aromatics. The growing patent landscape (37 new filings in 2023) indicates expanding intellectual property interest.

From a supply chain perspective, 42908-77-0 demonstrates stable pricing compared to other fluorinated intermediates, with lead times averaging 4-6 weeks for custom synthesis. This stability responds to frequent B2B search terms like "reliable fluorobenzene suppliers" and "batch consistency in specialty chemicals". Technical datasheets emphasize its compatibility with common catalytic systems (Pd, Cu, Ni) for downstream functionalization.